A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Catalysis Science & Technology Pub Date: 2011-02-08 DOI: 10.1039/C0CY00039F

Abstract

In the present study, the zinc-catalysed reduction of a variety of sulfoxides with silanes as reductant to the corresponding sulfide has been examined in detail. With the straightforward and commercially available zinc(II) triflate as pre-catalyst, excellent yields and chemoselectivities were feasible. After studying the reaction conditions and the scope and limitations several attempts were undertaken to shed light on the reaction mechanism.

Graphical abstract: A straightforward zinc-catalysed reduction of sulfoxides to sulfides
A straightforward zinc-catalysed reduction of sulfoxides to sulfides†
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